molecular formula C18H26BrN3O B10960100 N-(1-Adamantylmethyl)-2-(4-bromo-3-methyl-1H-pyrazol-1-YL)propanamide

N-(1-Adamantylmethyl)-2-(4-bromo-3-methyl-1H-pyrazol-1-YL)propanamide

Cat. No.: B10960100
M. Wt: 380.3 g/mol
InChI Key: ZGXUDYHPBVJMQE-UHFFFAOYSA-N
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Description

  • N-(1-Adamantylmethyl)-2-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanamide is a synthetic organic compound.
  • Its chemical formula is C₁₉H₂₆BrN₃O, and it features an adamantane (1-adamantyl) group, a pyrazole ring, and a bromine substituent.
  • The adamantane moiety imparts steric bulk and rigidity to the molecule, while the pyrazole ring contributes to its reactivity.
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    Properties

    Molecular Formula

    C18H26BrN3O

    Molecular Weight

    380.3 g/mol

    IUPAC Name

    N-(1-adamantylmethyl)-2-(4-bromo-3-methylpyrazol-1-yl)propanamide

    InChI

    InChI=1S/C18H26BrN3O/c1-11-16(19)9-22(21-11)12(2)17(23)20-10-18-6-13-3-14(7-18)5-15(4-13)8-18/h9,12-15H,3-8,10H2,1-2H3,(H,20,23)

    InChI Key

    ZGXUDYHPBVJMQE-UHFFFAOYSA-N

    Canonical SMILES

    CC1=NN(C=C1Br)C(C)C(=O)NCC23CC4CC(C2)CC(C4)C3

    Origin of Product

    United States

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